Cas no 62150-40-7 (Pyridine, 4,4'-oxybis-, compd. with 2,4,6-trinitrophenol (1:2))

• Product Name: Pyridine, 4,4'-oxybis-, compd. with 2,4,6-trinitrophenol (1:2)
• CAS No: 62150-40-7
• MF: C₂₂H₁₄N₈O₁₅
• MW: 630.391164302826
• CID: 456264
• PubChem ID: 71389401
• Update Time: 2025-04-19

Pyridine, 4,4'-oxybis-, compd. with 2,4,6-trinitrophenol (1:2) Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4,4'-oxybis-, compd. with 2,4,6-trinitrophenol (1:2)
• 4-pyridin-4-yloxypyridine,2,4,6-trinitrophenol
• 2,4,6-Trinitrophenol--4,4'-oxydipyridine (2/1)
• DTXSID30811404
• 62150-40-7

• Inchi： 1S/C10H8N2O.2C6H3N3O7/c1-5-11-6-2-9(1)13-10-3-7-12-8-4-10;2*10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-8H;2*1-2,10H
• InChI Key： VNQUDWQGSLHFHU-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].O(C1C=CN=CC=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 630.05792
• Monoisotopic Mass: 630.05786177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 45
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 350Ų

Experimental Properties

• PSA: 334.31